Tigladoxime

• CAS No.: 28052-08-6
• Molecular Formula: C5H9NO
• Molecular Weight: 99.13 g/mol
• IUPAC Name: (NE)-N-[(E)-2-methylbut-2-enylidene]hydroxylamine
• InChI: InChI=1S/C5H9NO/c1-3-5(2)4-6-7/h3-4,7H,1-2H3/b5-3+,6-4+
• InChI Key: XUJRIQCLSRINJB-GGWOSOGESA-N
• SMILES: CC=C(C)C=NO
• Isomeric SMILES: C/C=C(\C)/C=N/O
• Synonyms: tigladoxime

Description

Tigladoxime is a synthetic organic compound belonging to the class of diphenylamine analogs, characterized by a core structure of two phenyl groups linked to an amine group. The compound’s synthesis and functionalization strategies align with methodologies used for other diphenylamine derivatives, which are known for their diverse biological activities, including anti-inflammatory and hormonal effects .

Comparison with Similar Compounds

Structural Similarities

• Tofenamic Acid: A non-steroidal anti-inflammatory drug (NSAID) with a diphenylamine backbone. Unlike this compound, tofenamic acid incorporates a carboxylic acid group, enhancing its COX-2 inhibitory activity.
• Thyroxine (T4) and Triiodothyronine (T3) : Thyroid hormones featuring diphenyl ether cores. While structurally distinct from this compound, their shared aromatic systems suggest possible interactions with similar transport proteins or receptors. However, this compound lacks iodine substituents, which are critical for thyroid hormone receptor binding .

Functional and Pharmacological Differences

The table below summarizes key distinctions:

Compound	Core Structure	Functional Groups	Primary Application	Notable Properties
This compound	Diphenylamine	Oxime, methyl groups	Under investigation	Hypothesized metabolic stability
Tofenamic Acid	Diphenylamine	Carboxylic acid	Anti-inflammatory	COX-2 inhibition
Thyroxine (T4)	Diphenyl ether	Iodine, alanine side chain	Hormone replacement	Regulates metabolism